Cas no 262856-89-3 (Heptadecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside)

• Product Name: Heptadecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• CAS No: 262856-89-3
• MF: C₃₁H₅₅NO₉
• MW: 585.76971077919
• CID: 247525
• PubChem ID: 71307277
• Update Time: 2025-04-19

Heptadecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, heptadecyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• HEPTADECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
• HEPTADECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-β-D-GLUCOPYRANOSIDE
• HEPTADECYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• Heptadecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
• W-202122
• 262856-89-3
• (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(heptadecyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(heptadecyloxy)tetrahydro-2H-pyran-3,4-diyldiacetate
• [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-(HEPTADECYLOXY)OXAN-2-YL]METHYL ACETATE
• Heptadecyl-2-(acetylamino)-2-deoxy-3,4,6-triacetate-I(2)-D-Glucopyranoside
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-heptadecoxyoxan-2-yl]methyl acetate
• G78859
• Heptadecyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

• Inchi： 1S/C31H55NO9/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-37-31-28(32-23(2)33)30(40-26(5)36)29(39-25(4)35)27(41-31)22-38-24(3)34/h27-31H,6-22H2,1-5H3,(H,32,33)/t27-,28-,29-,30-,31-/m1/s1
• InChI Key： VJUYUJJXKXZILI-JQWMYKLHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 585.38800
• Monoisotopic Mass: 585.38768233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 25
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• PSA: 126.46000
• LogP: 5.92140